![molecular formula C20H21N5OS B2617609 N-(4-(dimethylamino)phenyl)-2-((2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl)thio)acetamide CAS No. 1251597-87-1](/img/structure/B2617609.png)
N-(4-(dimethylamino)phenyl)-2-((2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-(dimethylamino)phenyl)-2-((2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H21N5OS and its molecular weight is 379.48. The purity is usually 95%.
BenchChem offers high-quality N-(4-(dimethylamino)phenyl)-2-((2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-(dimethylamino)phenyl)-2-((2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Pyrimidine Derivatives
Pyrimidine derivatives, including compounds with dimethylamino phenyl groups, are synthesized through condensation reactions involving phenylacetamides and dimethylformamide dimethyl acetal. These compounds are investigated for their potential in creating novel chemical entities with various applications in medicinal chemistry and material science (Beck & Gajewski, 1976).
Antimicrobial and Antitubercular Activities
Synthesis of pyrimidine-azitidinone analogues demonstrates significant in vitro antimicrobial and antitubercular activities, suggesting potential applications in designing new antibacterial and antituberculosis drugs (Chandrashekaraiah et al., 2014).
Biological Evaluation and Pharmacological Potential
Histone Deacetylase Inhibition
Compounds structurally related to N-(4-(dimethylamino)phenyl)-2-((2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl)thio)acetamide are evaluated for their selective inhibition of histone deacetylases, demonstrating significant antitumor activity and entering clinical trials. This suggests the compound's scaffold could be relevant in cancer research (Zhou et al., 2008).
Anticonvulsant Agents
Derivatives of thiopyrimidine, through synthesis and pharmacological evaluation, show moderate anticonvulsant activity, indicating potential applications in neuropharmacology and the development of new treatments for epilepsy (Severina et al., 2020).
Molecular and Structural Studies
- G-Quadruplex Stabilization: Pyridyl polyoxazoles with dimethylamino-substituted groups exhibit cytotoxic activity by stabilizing G-quadruplex DNA, highlighting their use in anticancer strategies and the study of DNA-protein interactions (Blankson et al., 2013).
properties
IUPAC Name |
N-[4-(dimethylamino)phenyl]-2-(2-methyl-6-pyridin-2-ylpyrimidin-4-yl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N5OS/c1-14-22-18(17-6-4-5-11-21-17)12-20(23-14)27-13-19(26)24-15-7-9-16(10-8-15)25(2)3/h4-12H,13H2,1-3H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CPARYLHPNYIYPP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC(=N1)SCC(=O)NC2=CC=C(C=C2)N(C)C)C3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-(dimethylamino)phenyl)-2-((2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl)thio)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.